Cas no 1521086-20-3 (methyl 3-amino-3-(3-fluorophenyl)butanoate)

• Product Name: methyl 3-amino-3-(3-fluorophenyl)butanoate
• CAS No: 1521086-20-3
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 4603784
• PubChem ID: 75356326
• Update Time: 2025-05-23

methyl 3-amino-3-(3-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(3-fluorophenyl)butanoate

• Inchi： 1S/C11H14FNO2/c1-11(13,7-10(14)15-2)8-4-3-5-9(12)6-8/h3-6H,7,13H2,1-2H3
• InChI Key： XXDJDTWVPFZLKM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)(C1=CC=CC(F)=C1)C

Computed Properties

• Exact Mass: 211.101
• Monoisotopic Mass: 211.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Additional information on methyl 3-amino-3-(3-fluorophenyl)butanoate

Comprehensive Overview of Methyl 3-amino-3-(3-fluorophenyl)butanoate (CAS No. 1521086-20-3): Properties, Applications, and Industry Insights

Methyl 3-amino-3-(3-fluorophenyl)butanoate (CAS No. 1521086-20-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both an amino group and a fluorophenyl moiety in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated amino esters" or "applications of 3-fluorophenyl derivatives," reflecting the growing demand for fluorinated building blocks in drug discovery.

The compound's chemical stability and solubility profile have been extensively studied, with recent publications highlighting its role in optimizing pharmacokinetic properties. A trending topic in 2024 is the use of AI-driven molecular design to predict the reactivity of such compounds, aligning with searches for "computational chemistry for fluorinated intermediates." This approach accelerates the development of novel derivatives while reducing experimental costs.

In the context of green chemistry, methyl 3-amino-3-(3-fluorophenyl)butanoate has been explored as a candidate for catalytic asymmetric synthesis, addressing the industry's shift toward sustainable methodologies. Queries like "eco-friendly synthesis of amino esters" or "fluorine in medicinal chemistry" dominate academic discussions, emphasizing the need for environmentally benign processes. Recent patents disclose innovative routes using biocatalysts or flow chemistry to enhance yield and purity.

The compound's structural analogs have shown promise in central nervous system (CNS) drug development, particularly for targets like GABA receptors. This aligns with frequent searches for "fluorophenyl compounds in neurology" and "amino ester prodrug strategies." Its logP value and hydrogen bonding capacity make it suitable for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research.

From a commercial perspective, CAS No. 1521086-20-3 is listed by specialized suppliers with >98% purity, catering to the demand for high-precision intermediates. Analytical techniques like HPLC-MS and NMR are critical for quality control, as evidenced by search trends for "characterization of fluorinated pharmaceuticals." Regulatory compliance with ICH guidelines remains a priority for manufacturers, especially for GMP-grade batches used in clinical trials.

Emerging applications in material science have also been reported, with studies exploring its incorporation into fluorinated polymers for optoelectronic devices. This intersects with popular queries such as "aromatic fluorine in functional materials" and "amino acid-based monomers." The compound's thermal stability (>200°C) and photophysical properties open avenues for advanced material design.

For synthetic chemists, troubleshooting racemization during esterification or selective fluorination are common challenges documented in forums. Best practices recommend low-temperature reactions and protective group strategies, topics frequently searched alongside "troubleshooting peptide coupling reactions." Recent advances in continuous manufacturing further address scalability issues for this intermediate.